Cas no 2458-78-8 (Acetyl-l-threonine Methyl Ester)

• Product Name: Acetyl-l-threonine Methyl Ester
• CAS No: 2458-78-8
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• MDL: MFCD00077085
• CID: 251382
• PubChem ID: 7018826
• Update Time: 2025-04-19

Acetyl-l-threonine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-Methyl 2-acetamido-3-hydroxybutanoate
• ACETYL-L-THREONINE METHYL ESTER
• Ac-Thr-OMe
• L-Threonine, N-acetyl-,methyl ester
• methyl (2S,3R)-2-acetamido-3-hydroxybutanoate
• N-Acetyl-L-Threonine Methyl Ester
• Methyl acetyl-L-threoninate
• L-Threonine,N-acetyl-,methyl ester
• J-015583
• SCHEMBL5810740
• MFCD00077085
• N-acetyl l-threonine methyl ester
• AKOS006272410
• (2S,3R)-Methyl2-acetamido-3-hydroxybutanoate
• 2458-78-8
• CS-0361913
• G84325
• Acetyl-l-threonine Methyl Ester

• MDL： MFCD00077085
• Inchi： 1S/C7H13NO4/c1-4(9)6(7(11)12-3)8-5(2)10/h4,6,9H,1-3H3,(H,8,10)/t4-,6+/m1/s1
• InChI Key： ZUINDAYECPXXNP-XINAWCOVSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)OC)NC(C)=O

Computed Properties

• Exact Mass: 175.08400
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 79.12000
• LogP: -0.11480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives